Cas no 120097-92-9 (1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)-)

• Product Name: 1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)-
• CAS No: 120097-92-9
• MF: C₂₂H₂₄N₂O₂
• MW: 348.44
• CID: 5147154
• Update Time: 2025-07-15

1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)- Chemical and Physical Properties

Names and Identifiers

• 5O3I3XEBNQ
• 7U85
• 1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)-
• 7U 85
• 7U-85
• 7U-85 Hydrochloride
• BW A 7U
• BW-A-7U

• Inchi： 1S/C22H24N2O2/c1-22(13-25,14-26)23-12-15-7-9-19-18(11-15)21-17-6-4-3-5-16(17)8-10-20(21)24(19)2/h3-11,23,25-26H,12-14H2,1-2H3
• InChI Key： JVMISFXHWOKYOX-UHFFFAOYSA-N
• SMILES： OCC(C)(CO)NCC1C=CC2=C(C=1)C1C3=CC=CC=C3C=CC=1N2C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 481
• XLogP3: 2.8
• Topological Polar Surface Area: 57.4

Additional information on 1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)-

Introduction to 1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)- and Its Significance in Modern Chemical Research

The compound with the CAS number 120097-92-9, specifically 1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)-, represents a fascinating molecule with potential applications in various scientific domains. This introduction delves into the structural and functional aspects of this compound, its synthesis, and its relevance in contemporary research, particularly in the fields of pharmaceuticals and materials science.

1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)- is a complex organic molecule characterized by a unique structural framework. The presence of a methylenebis(amino) group attached to a methyl-substituted propanediol backbone suggests versatile reactivity and potential utility in the design of novel materials. The incorporation of a benzo(c)carbazole moiety further enhances its chemical complexity, offering opportunities for applications in optoelectronic devices and pharmaceuticals.

In recent years, there has been growing interest in the development of advanced materials with tailored properties. The structural features of 1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)- make it an attractive candidate for the synthesis of polymers, coatings, and other functional materials. The benzo(c)carbazole ring is known for its electron-donating properties and ability to form stable conjugated systems, which are crucial for applications in organic electronics.

The synthesis of this compound involves multi-step organic transformations. A key step is the introduction of the methylenebis(amino) group onto the propanediol backbone. This can be achieved through nucleophilic substitution reactions or condensation reactions with appropriate precursors. The subsequent functionalization with the benzo(c)carbazole moiety requires careful selection of reagents and conditions to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate these transformations efficiently.

One of the most compelling aspects of 1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)- is its potential application in pharmaceutical research. The benzo(c)carbazole scaffold is a well-known pharmacophore found in various bioactive molecules. Its ability to interact with biological targets makes it a valuable building block for drug discovery efforts. Additionally, the presence of multiple nitrogen atoms in the molecule suggests potential for hydrogen bonding interactions, which can be exploited to enhance binding affinity and selectivity.

Recent studies have highlighted the importance of 1,3-propanediol derivatives in drug development. These compounds exhibit a range of biological activities due to their unique structural features. For instance, modified propanediols have been shown to possess antimicrobial properties and can be used as intermediates in the synthesis of more complex drug molecules. The incorporation of bulky groups such as the methylenebis(amino) moiety can also influence solubility and metabolic stability, making them suitable for therapeutic applications.

The benzo(c)carbazole moiety has garnered significant attention for its role in medicinal chemistry. This heterocyclic compound is known for its ability to modulate various biological pathways. Researchers have explored its potential as an anticancer agent, due to its ability to interfere with DNA replication and cell cycle progression. Furthermore, derivatives of benzo(c)carbazole have shown promise in treating neurological disorders by targeting specific neurotransmitter receptors.

In addition to pharmaceutical applications, 1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)- has potential uses in materials science. The conjugated system formed by the benzo(c)carbazole ring can be exploited to develop organic semiconductors and light-emitting diodes (OLEDs). These materials are essential components in modern electronic devices such as smartphones and televisions. The methyl substituents on the propanediol backbone can also influence material properties such as thermal stability and mechanical strength.

The synthesis and characterization of this compound have been facilitated by advancements in spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into molecular structure and dynamics, which are crucial for understanding reactivity and function. Computational methods have also played a significant role in predicting properties and optimizing synthetic routes.

In conclusion,1,3-Propanediol, 2-methyl-2-(((7-methyl-7H-benzo(c)carbazol-10-yl)methyl)amino)-, with CAS number 120097-92-9, represents a promising compound with diverse applications. Its unique structural features make it valuable for both pharmaceutical research and materials science endeavors. As research continues to uncover new functionalities and applications for this molecule,1,3-Propanediol derivatives are likely to play an increasingly important role in advancing scientific knowledge and technological innovation.